Cas no 1805177-40-5 (Ethyl 5-bromo-2-hydroxypyridine-3-acetate)

• Product Name: Ethyl 5-bromo-2-hydroxypyridine-3-acetate
• CAS No: 1805177-40-5
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 4900919
• Update Time: 2025-08-05

Ethyl 5-bromo-2-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-hydroxypyridine-3-acetate

• Inchi： 1S/C9H10BrNO3/c1-2-14-8(12)4-6-3-7(10)5-11-9(6)13/h3,5H,2,4H2,1H3,(H,11,13)
• InChI Key： VCMLDGGSEKHUQN-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(=C1)CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 320
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on Ethyl 5-bromo-2-hydroxypyridine-3-acetate

Ethyl 5-bromo-2-hydroxypyridine-3-acetate (CAS No. 1805177-40-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromo-2-hydroxypyridine-3-acetate (CAS No. 1805177-40-5) is a versatile and highly valuable compound in the realm of pharmaceutical chemistry. Its unique structural features, comprising a pyridine core substituted with a bromine atom, a hydroxyl group, and an acetic ester moiety, make it an indispensable intermediate in the synthesis of various bioactive molecules. This compound has garnered significant attention in recent years due to its role in developing novel therapeutic agents targeting a wide range of diseases.

The significance of Ethyl 5-bromo-2-hydroxypyridine-3-acetate lies in its ability to serve as a building block for more complex structures. The presence of the bromine atom at the 5-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems found in many drugs. Additionally, the hydroxyl group at the 2-position can participate in hydrogen bonding interactions, influencing the binding affinity and selectivity of derived molecules.

In recent years, there has been a surge in research focusing on developing small-molecule inhibitors for kinases and other enzymes involved in cancer progression. Pyridine derivatives have emerged as promising candidates due to their ability to modulate enzyme activity effectively. Ethyl 5-bromo-2-hydroxypyridine-3-acetate plays a crucial role in this context by serving as a precursor for synthesizing kinase inhibitors. For instance, studies have demonstrated its utility in generating inhibitors targeting tyrosine kinases, which are overexpressed in various cancer types. These inhibitors often exhibit high potency and selectivity, making them attractive candidates for clinical development.

Beyond oncology, Ethyl 5-bromo-2-hydroxypyridine-3-acetate has found applications in the development of antiviral and antibacterial agents. The pyridine scaffold is a common motif in drugs designed to interfere with viral replication or bacterial metabolic pathways. Researchers have leveraged the reactivity of this compound to develop novel analogs with enhanced pharmacological properties. For example, modifications at the 3-acetate position have led to compounds with improved solubility and bioavailability, critical factors for drug efficacy.

The synthesis of Ethyl 5-bromo-2-hydroxypyridine-3-acetate itself is an intricate process that requires precise control over reaction conditions. Typically, it involves multi-step organic transformations starting from readily available pyridine derivatives. The bromination step at the 5-position is particularly critical and often employs halogenating agents such as N-bromosuccinimide (NBS) under controlled conditions to ensure high regioselectivity. Subsequent esterification of the hydroxyl group yields the final product, which is then purified through techniques like column chromatography or recrystallization.

The growing demand for Ethyl 5-bromo-2-hydroxypyridine-3-acetate has spurred advancements in synthetic methodologies aimed at improving yield and scalability. Continuous flow chemistry has emerged as a promising approach, offering advantages such as reduced reaction times and improved reproducibility. Furthermore, green chemistry principles have been increasingly applied to minimize waste and hazardous byproducts, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion, Ethyl 5-bromo-2-hydroxypyridine-3-acetate (CAS No. 1805177-40-5) is a cornerstone compound in modern pharmaceutical synthesis. Its unique structural features enable its use as a versatile intermediate in the development of drugs targeting various diseases, particularly cancer and infectious diseases. Ongoing research continues to uncover new applications and synthetic strategies for this compound, underscoring its enduring importance in medicinal chemistry.